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Compound of Interest

Compound Name: N-Benzoyl-L-alanine

Cat. No.: B556290

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents like N-Benzoyl-L-alanine are paramount for ensuring laboratory safety and
environmental compliance. This guide provides a clear, step-by-step procedure for the safe
disposal of N-Benzoyl-L-alanine, minimizing risks and adhering to standard safety protocols.

Physicochemical and Hazard Data

A summary of key data for N-Benzoyl-L-alanine is presented below, offering a quick reference
for safety and handling.

Property Value Source
Molecular Formula C10H11NOs PubChem[1]
Molecular Weight 193.20 g/mol PubChem[1]
GHS Hazard Statements H315: Causes skin irritation PubChem[1]
H319: Causes serious eye
o PubChem[1]
irritation
H335: May cause respirato

Y P i PubChem[1]

irritation

Disposal Protocol for N-Benzoyl-L-alanine
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The disposal of N-Benzoyl-L-alanine must be conducted in a manner that ensures the safety
of laboratory personnel and prevents environmental contamination. The following steps outline
the recommended procedure.

Personal Protective Equipment (PPE)

Before handling N-Benzoyl-L-alanine for disposal, ensure you are wearing the appropriate
personal protective equipment to prevent skin and eye contact.[2] This includes:

o Chemical-impermeable gloves.[3]

o Safety goggles or a face shield that complies with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[4]

e Alab coat or other protective clothing to prevent skin exposure.[2]

e In cases of dust formation, use a NIOSH-approved respirator.

Spill Management and Collection

In the event of a spill, or when preparing for disposal, follow these steps to safely collect the
material:

e Ensure the area is well-ventilated.[3]
¢ Avoid the formation of dust during collection.[4]

o Carefully sweep up the solid material and place it into a suitable, clearly labeled, and closed
container for disposal.[4][5]

Waste Disposal

Proper disposal of chemical waste is crucial. Adhere to the following guidelines:
e Do not dispose of N-Benzoyl-L-alanine down the drain or into sewer systems.[3]

e The recommended method of disposal is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]
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e Waste should be classified and disposed of in accordance with all applicable local, state, and
federal regulations.[5] The user is responsible for assigning the correct waste codes based
on the application for which the product was used.[5]

Contaminated Packaging

Containers that have held N-Benzoyl-L-alanine must also be handled correctly:

o Containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[3]

 Alternatively, the packaging can be punctured to render it unusable for other purposes before
disposal.[3]

Disposal Decision Workflow

The following diagram illustrates the logical steps to follow for the proper disposal of N-
Benzoyl-L-alanine.
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Start: N-Benzoyl-L-alanine Waste
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Caption: Workflow for the safe disposal of N-Benzoyl-L-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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